

initial findings on the immunomodulating activity of DW-116

Author: BenchChem Technical Support Team. Date: December 2025

| Compound of Interest | | |
|----------------------|-------------------------|-----------|
| Compound Name: | Antibacterial agent 116 | |
| Cat. No.: | B15140599 | Get Quote |

References

- 1. An analysis of BNT-116's R&D progress and its clinical results presented at the 2023 SITC [synapse.patsnap.com]
- 2. biospace.com [biospace.com]
- 3. Preliminary results from a first-in-human trial of AMT-116, a topoisomerase I inhibitor containing antibody-drug conjugate (ADC), in patients with advanced solid tumors. ASCO [asco.org]
- To cite this document: BenchChem. [initial findings on the immunomodulating activity of DW-116]. BenchChem, [2025]. [Online PDF]. Available at:
 [https://www.benchchem.com/product/b15140599#initial-findings-on-the-immunomodulating-activity-of-dw-116]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]



Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry. Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com